Cas no 2732244-87-8 (1-Imino-2,2,7,7-tetramethyl-1lambda6,4-thiazepan-1-one)

• Product Name: 1-Imino-2,2,7,7-tetramethyl-1lambda6,4-thiazepan-1-one
• CAS No: 2732244-87-8
• MF: C₉H₂₀N₂OS
• MW: 204.332901000977
• CID: 5838543
• PubChem ID: 165690055
• Update Time: 2025-06-08

1-Imino-2,2,7,7-tetramethyl-1lambda6,4-thiazepan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-37104826
• 2732244-87-8
• 1-imino-2,2,7,7-tetramethyl-1lambda6,4-thiazepan-1-one
• 1-Imino-2,2,7,7-tetramethyl-1lambda6,4-thiazepan-1-one

• Inchi： 1S/C9H20N2OS/c1-8(2)5-6-11-7-9(3,4)13(8,10)12/h10-11H,5-7H2,1-4H3
• InChI Key： KLRRJVYHJKHZIE-UHFFFAOYSA-N
• SMILES： S1(C(C)(C)CNCCC1(C)C)(=N)=O

Computed Properties

• Exact Mass: 204.12963444g/mol
• Monoisotopic Mass: 204.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.3Ų

Additional information on 1-Imino-2,2,7,7-tetramethyl-1lambda6,4-thiazepan-1-one

Professional Introduction to Compound with CAS No. 2732244-87-8 and Product Name: 1-Imino-2,2,7,7-tetramethyl-1lambda6,4-thiazepan-1-one

The compound identified by the CAS number 2732244-87-8 and the product name 1-Imino-2,2,7,7-tetramethyl-1lambda6,4-thiazepan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the thiazepanone class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. Thiazepanones are known for their structural complexity and functional versatility, making them valuable scaffolds for drug discovery.

Recent research in medicinal chemistry has highlighted the importance of thiazepanone derivatives in developing novel therapeutic agents. The presence of an imino group in the molecular structure of this compound suggests a unique electronic and steric environment that could influence its interactions with biological targets. The tetramethyl substitution pattern at positions 2 and 7 enhances the rigidity of the ring system, potentially improving binding affinity and selectivity. This structural feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in critical metabolic pathways.

The 1lambda6,4-thiazepan-1-one moiety introduces a nitrogen atom into the thiazepane ring system, which is often associated with enhanced bioactivity. This nitrogen can participate in hydrogen bonding or coordinate with metal ions, depending on the context of its environment. Such interactions are crucial for modulating enzyme activity and have been exploited in various drug classes, including protease inhibitors and kinase modulators. The specific arrangement of atoms in this compound may confer unique properties that make it suitable for addressing unmet medical needs.

In the realm of drug discovery, computational modeling and high-throughput screening have been instrumental in identifying promising candidates like 1-Imino-2,2,7,7-tetramethyl-1lambda6,4-thiazepan-1-one. Advanced computational techniques allow researchers to predict binding modes and optimize lead compounds before experimental validation. The structural features of this compound make it an attractive candidate for further investigation using these methodologies. For instance, molecular dynamics simulations can provide insights into its conformational flexibility and interactions with potential targets.

One of the most compelling aspects of this compound is its potential as a pharmacophore for developing treatments against various diseases. Thiazepanone derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The imino group can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological macromolecules. Additionally, the tetramethyl substituents contribute to steric hindrance, which can improve selectivity by excluding non-target molecules from binding sites.

Current research trends indicate that thiazepanone-based compounds are being increasingly investigated for their ability to modulate protein-protein interactions (PPIs). PPIs play a pivotal role in many cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. By designing molecules that disrupt or regulate these interactions, researchers aim to develop novel therapeutic strategies. The structural motif of 1-Imino-2,2,7,7-tetramethyl-1lambda6,4-thiazepan-1-one aligns well with this approach due to its potential to interact with specific protein targets.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. Modern synthetic methods enable the construction of complex heterocyclic frameworks with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling thiazepanone derivatives efficiently. The ability to modify specific positions within the ring system allows chemists to fine-tune properties such as solubility, metabolic stability, and pharmacokinetic behavior.

Evaluation of 1-Imino-2,2,7,7-tetramethyl-1lambda6,4-thiazepan-1-one requires rigorous testing across multiple parameters to assess its suitability for therapeutic use. In vitro assays can provide preliminary data on biological activity by measuring interactions with enzymes or receptors relevant to specific diseases. Additionally, cell-based assays can evaluate cytotoxicity and other toxicological endpoints before moving to animal models.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like this one. Predictive models can analyze vast datasets to identify structural features correlated with desired biological activities. This approach has already led to several successful drug developments and is expected to further enhance the efficiency of discovering novel therapeutics.

The future prospects for 1-Imino-2,2,7,7-tetramethyl-1lambda6，4-thiazepan-1-one are promising given its unique structural features and potential biological activities。 Further investigation into its mechanism of action will be essential for understanding its therapeutic relevance。 Collaborative efforts between chemists， biologists， and computer scientists will be crucial in translating laboratory findings into clinical applications。